Cas no 647839-89-2 (Propanedinitrile, [(6-cyano-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-)

• Product Name: Propanedinitrile, [(6-cyano-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• CAS No: 647839-89-2
• MF: C₁₃H₉F₃N₄
• MW: 278.232572317123
• CID: 416845
• PubChem ID: 71378734
• Update Time: 2025-04-19

Propanedinitrile, [(6-cyano-2-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(6-cyano-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• 2-[(6-cyanopyridin-2-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
• DTXSID60801338
• [(6-Cyanopyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
• 647839-89-2

• Inchi： 1S/C13H9F3N4/c14-13(15,16)5-4-12(8-18,9-19)6-10-2-1-3-11(7-17)20-10/h1-3H,4-6H2
• InChI Key： ZHOLVJWESYZNEU-UHFFFAOYSA-N
• SMILES： FC(CCC(C#N)(C#N)CC1C=CC=C(C#N)N=1)(F)F

Computed Properties

• Exact Mass: 278.07807
• Monoisotopic Mass: 278.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 84.26